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Introduction: Unveiling a Potent Nucleophile in
Modern Synthesis
Sodium methanethiolate (CH₃SNa), also known as sodium thiomethoxide, is a powerful

organosulfur reagent that has carved a significant niche in the landscape of organic chemistry

and drug development.[1] As the sodium salt of methanethiol, this unassuming white to off-

white solid possesses a formidable nucleophilicity, making it an indispensable tool for the

formation of carbon-sulfur bonds.[1][2] Its utility extends from fundamental organic

transformations to the intricate synthesis of complex pharmaceutical compounds. This guide

provides a comprehensive overview of the core properties of sodium methanethiolate, offering

researchers, scientists, and drug development professionals a detailed understanding of its

chemical behavior, applications, and safe handling.

Core Chemical and Physical Properties
Sodium methanethiolate is a hygroscopic solid with a characteristically strong and unpleasant

odor reminiscent of rotten cabbage.[3] It is highly soluble in water and polar organic solvents.[1]

The solid is flammable and sensitive to air and moisture, readily hydrolyzing to produce

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b7767302#bc-rfq
https://en.wikipedia.org/wiki/Sodium_methanethiolate
https://en.wikipedia.org/wiki/Sodium_methanethiolate
https://www.chemimpex.com/products/46526
https://cymitquimica.com/cas/5188-07-8/
https://en.wikipedia.org/wiki/Sodium_methanethiolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


flammable and odorous methanethiol gas.[1] For practical applications, it is often handled as a

solution in water, typically at concentrations of 15-21 wt%.[2][4]

Property Value Source(s)

Chemical Formula CH₃NaS [1][4]

Molecular Weight 70.09 g/mol [4][5]

Appearance
White to off-white or light

brown solid
[3][4]

Odor
Strong, offensive, like rotten

cabbage
[3]

Melting Point 88-90 °C [1]

Density (solid) 1.43 g/cm³ [1]

Density (21 wt% aq. soln.) 1.09 - 1.11 g/mL at 20 °C [2]

Solubility Soluble in water [1][3]

Flash Point (15 wt% aq. soln.) 27 °C

CAS Number 5188-07-8 [1][4]

Spectroscopic and Thermodynamic Data
A thorough understanding of a reagent's spectroscopic signature is paramount for reaction

monitoring and product characterization.
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Spectroscopic Data Key Features Source(s)

¹H NMR
A singlet corresponding to the

methyl protons.
[6]

¹³C NMR
A single resonance for the

methyl carbon.
[5][6][7]

Infrared (IR) Spectroscopy

C-H stretching and bending

vibrations. In the parent thiol, a

characteristic S-H stretch is

observed around 2550 cm⁻¹,

which is absent in the thiolate.

[5][8]

Mass Spectrometry

The molecular ion peak (M+)

and characteristic

fragmentation patterns are

used for identification.

[9]

Thermodynamic Property Value Source(s)

Enthalpy of Formation (ΔHᵟ)
-199.9 ± 1.8 kJ/mol (for

NaSC₂H₅)
[10]

Synthesis and Reactivity: The Heart of its Utility
Sodium methanethiolate is typically prepared through the deprotonation of methanethiol with a

strong base, such as sodium hydride or sodium hydroxide, in an anhydrous solvent.[1]

CH₃SH (Methanethiol)

CH₃SNa (Sodium Methanethiolate)

+ Base

NaH or NaOH (Strong Base)

H₂ or H₂O
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General synthesis of sodium methanethiolate.

The reactivity of sodium methanethiolate is dominated by the high nucleophilicity of the thiolate

anion. It readily participates in a variety of chemical transformations, most notably nucleophilic

substitution reactions.

Nucleophilic Substitution (Sₙ2) Reactions
Sodium methanethiolate is a premier reagent for Sₙ2 reactions, where it efficiently displaces

leaving groups from alkyl halides to form methyl thioethers.[1] This reaction proceeds via a

backside attack, resulting in an inversion of stereochemistry at the carbon center.[11] The

concerted mechanism involves the simultaneous formation of the new carbon-sulfur bond and

the breaking of the carbon-leaving group bond.[11][12]

Reactants

Transition State

Products

CH₃S⁻Na⁺

[CH₃S···R···X]⁻

Backside Attack

R-X

CH₃S-RInversion of Stereochemistry

Na⁺X⁻
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Sₙ2 reaction of sodium methanethiolate with an alkyl halide.

Cleavage of Ethers and Esters
Beyond alkyl halides, sodium methanethiolate is also a potent reagent for the cleavage of

methyl ethers and esters, a crucial transformation in synthetic and medicinal chemistry for

deprotection strategies.[1]

Applications in Drug Development and Organic
Synthesis
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The robust nucleophilicity of sodium methanethiolate has cemented its role in the synthesis of

a wide array of organic molecules, including active pharmaceutical ingredients (APIs).

Synthesis of Thioethers
The formation of thioethers is a cornerstone of many synthetic pathways in drug discovery.[13]

Thioether linkages are present in numerous biologically active molecules and serve as key

intermediates for further functionalization.

Histone Deacetylase (HDAC) Inhibitors
Sodium methanethiolate is employed in the synthesis of thiol-based suberoylanilide

hydroxamic acid (SAHA) analogues, which are potent histone deacetylase (HDAC) inhibitors.

[4] HDAC inhibitors are a promising class of anti-cancer agents.

HIV Protease Inhibitors
A notable application of sodium methanethiolate is in the synthesis of the non-peptidic HIV

protease inhibitor, Tipranavir.[14][15][16][17] The introduction of a thioether moiety is a key step

in the construction of this complex antiviral drug. An analogue of Tipranavir was synthesized

using a thio-alkyl group as a temporary protecting group, which was introduced via a Michael

addition reaction, and the resulting compound was then reacted with an ethyl-organometallic

reagent.[15]

Experimental Protocol: Synthesis of a Methyl
Thioether
This section provides a detailed, self-validating protocol for a typical Sₙ2 reaction using sodium

methanethiolate.

Objective: To synthesize a methyl thioether from an alkyl bromide.

Materials:

Alkyl bromide (1.0 eq)

Sodium methanethiolate (1.1 eq)
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Anhydrous N,N-Dimethylformamide (DMF)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether

Round-bottom flask

Magnetic stirrer and stir bar

Septum and needles

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve the alkyl bromide (1.0 eq) in anhydrous DMF.

Addition of Nucleophile: Cool the solution to 0 °C using an ice bath. Slowly add a solution of

sodium methanethiolate (1.1 eq) in DMF to the stirred solution of the alkyl bromide.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction by pouring the mixture into a separatory

funnel containing saturated aqueous NaHCO₃ solution.

Extraction: Extract the aqueous layer with diethyl ether (3 x 20 mL).

Washing: Combine the organic layers and wash with water and then with brine.
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Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel to

afford the desired methyl thioether.
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1. Reaction Setup
(Alkyl bromide in DMF under N₂)

2. Nucleophile Addition
(NaSMe at 0 °C)

3. Reaction Monitoring
(TLC)

4. Workup
(Quench with NaHCO₃)

5. Extraction
(Diethyl ether)

6. Washing
(Water and Brine)

7. Drying and Concentration
(MgSO₄, Rotovap)

8. Purification
(Column Chromatography)

Click to download full resolution via product page

Workflow for the synthesis of a methyl thioether.

Safety, Handling, and Disposal
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Sodium methanethiolate is a hazardous substance and must be handled with appropriate

safety precautions in a well-ventilated fume hood.[18][19] It is flammable, corrosive, and toxic if

swallowed.[19]

Personal Protective Equipment (PPE):

Safety goggles or a face shield.[20]

Flame-resistant lab coat.[18][21]

Chemically resistant gloves (e.g., nitrile).[21]

Handling:

Avoid contact with skin, eyes, and clothing.[21]

Keep away from heat, sparks, and open flames.[22]

Handle under an inert atmosphere to prevent decomposition due to moisture and air.[21]

Ground and bond containers and receiving equipment to prevent static discharge.[22]

Quenching and Disposal:

Unused or residual sodium methanethiolate must be quenched carefully.[18]

A recommended method for small quantities is the slow addition of ice to the material in a

large container.[18]

For larger quantities, a solution of the material can be slowly added to a stirred, cooled

solution of a weak acid like citric or acetic acid to neutralize it.[18]

All waste should be disposed of in accordance with local, state, and federal regulations.

Conclusion: A Versatile and Enduring Reagent
Sodium methanethiolate, with its potent nucleophilicity and predictable reactivity, remains a

cornerstone reagent in organic synthesis. Its role in the construction of complex molecules,
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particularly in the pharmaceutical industry, underscores its enduring importance. A thorough

understanding of its fundamental properties, coupled with stringent adherence to safety

protocols, enables chemists to harness the full potential of this versatile compound in their

research and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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